3-imidazolidin-2-ylidene-5-(pyridin-4-ylmethyl)oxolane-2,4-dione

• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol
• IUPAC Name: 3-imidazolidin-2-ylidene-5-(pyridin-4-ylmethyl)oxolane-2,4-dione
• InChI: InChI=1S/C13H13N3O3/c17-11-9(7-8-1-3-14-4-2-8)19-13(18)10(11)12-15-5-6-16-12/h1-4,9,15-16H,5-7H2
• InChI Key: PVZREQUTBLBDSF-UHFFFAOYSA-N
• Isomeric SMILES: C1CNC(=C2C(=O)C(OC2=O)CC3=CC=NC=C3)N1

Description

3-imidazolidin-2-ylidene-5-(pyridin-4-ylmethyl)oxolane-2,4-dione, commonly known as IMesPy, is a nitrogen-based heterocyclic compound with a five-membered ring structure. It is a type of N-heterocyclic carbene (NHC) that has been extensively studied due to its potential applications in various fields of science, including catalysis, materials science, and medicinal chemistry.

Mechanism of Action

The mechanism of action of IMesPy is dependent on its coordination with transition metals, which leads to the formation of stable complexes. These complexes can then act as catalysts in various reactions by facilitating the transfer of electrons and/or protons between reactants.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of IMesPy. However, studies have shown that IMesPy and its complexes with transition metals exhibit low toxicity and are not mutagenic or carcinogenic. This makes them attractive candidates for use in medicinal chemistry and drug design.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IMesPy in lab experiments is its ability to form stable complexes with transition metals, which exhibit high catalytic activity. Additionally, IMesPy is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using IMesPy is its relatively high cost compared to other N-heterocyclic carbene ligands.

Future Directions

Some potential future directions for research on IMesPy include the development of new synthetic methods for its preparation, the investigation of its potential applications in medicinal chemistry, and the synthesis of new IMesPy-based metal-organic frameworks with enhanced properties for gas storage and separation. Additionally, further studies on the biochemical and physiological effects of IMesPy and its complexes with transition metals could lead to the development of safer and more effective drugs.

Synthesis Methods

IMesPy can be synthesized through a multi-step process involving the reaction of pyridine-4-carboxaldehyde with ethyl acetoacetate, followed by the formation of a hydrazone intermediate through the reaction with hydrazine hydrate. The hydrazone intermediate is then reacted with triethyl orthoformate to form the oxolane-2,4-dione ring. Finally, the N-heterocyclic carbene ligand is formed through the reaction with imidazole in the presence of a base.

Scientific Research Applications

IMesPy has been used extensively in the field of catalysis due to its ability to form stable complexes with transition metals. These complexes have been shown to exhibit high catalytic activity in various reactions, including cross-coupling reactions, olefin metathesis, and hydrogenation reactions. Additionally, IMesPy has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which have potential applications in gas storage, separation, and catalysis.